Cas no 2227845-03-4 ((1R)-3-amino-1-1-(4-bromophenyl)cyclopropylpropan-1-ol)

• Product Name: (1R)-3-amino-1-1-(4-bromophenyl)cyclopropylpropan-1-ol
• CAS No: 2227845-03-4
• MF: C₁₂H₁₆BrNO
• MW: 270.165542602539
• CID: 5817959
• PubChem ID: 165780312
• Update Time: 2025-05-22

(1R)-3-amino-1-1-(4-bromophenyl)cyclopropylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-3-amino-1-1-(4-bromophenyl)cyclopropylpropan-1-ol
• (1R)-3-amino-1-[1-(4-bromophenyl)cyclopropyl]propan-1-ol
• 2227845-03-4
• EN300-1916264

• Inchi： 1S/C12H16BrNO/c13-10-3-1-9(2-4-10)12(6-7-12)11(15)5-8-14/h1-4,11,15H,5-8,14H2/t11-/m1/s1
• InChI Key： QFUNQMDQIVQMDV-LLVKDONJSA-N
• SMILES： BrC1C=CC(=CC=1)C1([C@@H](CCN)O)CC1

Computed Properties

• Exact Mass: 269.04153g/mol
• Monoisotopic Mass: 269.04153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.2Ų

Additional information on (1R)-3-amino-1-1-(4-bromophenyl)cyclopropylpropan-1-ol

Recent Advances in the Study of (1R)-3-amino-1-(4-bromophenyl)cyclopropylpropan-1-ol (CAS: 2227845-03-4)

In recent years, (1R)-3-amino-1-(4-bromophenyl)cyclopropylpropan-1-ol (CAS: 2227845-03-4) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This chiral cyclopropyl derivative has shown promising potential in various therapeutic applications, particularly in the modulation of neurotransmitter systems and as a building block for more complex pharmacophores. The compound's unique structural features, including the cyclopropyl ring and the bromophenyl moiety, contribute to its distinct biological activity and pharmacokinetic properties.

Recent studies have focused on elucidating the molecular mechanisms underlying the compound's biological effects. A 2023 publication in the Journal of Medicinal Chemistry demonstrated that (1R)-3-amino-1-(4-bromophenyl)cyclopropylpropan-1-ol acts as a potent modulator of GABA_A receptors, with subtype selectivity that could be exploited for the development of novel anxiolytics with reduced side effects. The research team employed a combination of molecular docking studies and electrophysiological assays to characterize the compound's binding mode and functional effects at various GABA_A receptor subtypes.

Another significant development involves the application of this compound as a key intermediate in the synthesis of novel kinase inhibitors. A 2024 study published in ACS Chemical Biology reported the successful incorporation of (1R)-3-amino-1-(4-bromophenyl)cyclopropylpropan-1-ol into a series of Bruton's tyrosine kinase (BTK) inhibitors, resulting in improved selectivity profiles compared to existing clinical candidates. The researchers attributed this enhancement to the compound's ability to induce favorable conformational changes in the target protein while maintaining optimal pharmacokinetic properties.

The synthetic accessibility of (1R)-3-amino-1-(4-bromophenyl)cyclopropylpropan-1-ol has also been a subject of recent investigation. A team from MIT developed an asymmetric synthesis route that achieves >99% enantiomeric excess while significantly reducing the number of synthetic steps compared to previous methods. This advancement, published in Organic Letters in early 2024, has important implications for the scalable production of both the compound itself and its derivatives for further biological evaluation.

Pharmacokinetic studies of (1R)-3-amino-1-(4-bromophenyl)cyclopropylpropan-1-ol have revealed favorable absorption and distribution characteristics, with particular attention paid to its blood-brain barrier penetration properties. Research conducted at the University of California, San Francisco demonstrated that the compound achieves therapeutic concentrations in the central nervous system while maintaining an acceptable safety profile in preclinical models. These findings, presented at the 2023 American Chemical Society National Meeting, suggest potential applications in neurological disorders.

Looking forward, several pharmaceutical companies have included derivatives of (1R)-3-amino-1-(4-bromophenyl)cyclopropylpropan-1-ol in their discovery pipelines, targeting indications ranging from mood disorders to autoimmune diseases. The compound's versatility as both a pharmacophore and a synthetic building block continues to drive innovation in medicinal chemistry, with particular emphasis on structure-activity relationship optimization and targeted delivery strategies.